Cas no 329698-13-7 (2-(but-3-en-2-yloxy)-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 2-(but-3-en-2-yloxy)-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 329698-13-7
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• MDL: MFCD02169506
• CID: 5165608
• Update Time: 2026-03-04

2-(but-3-en-2-yloxy)-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-(but-3-en-2-yloxy)-2,3-dihydro-1H-isoindole-1,3-dione

• MDL： MFCD02169506
• Inchi： 1S/C12H11NO3/c1-3-8(2)16-13-11(14)9-6-4-5-7-10(9)12(13)15/h3-8H,1H2,2H3
• InChI Key： DPOPIOOTOIHQKS-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1OC(C)C=C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-(but-3-en-2-yloxy)-2,3-dihydro-1H-isoindole-1,3-dione

Introduction to 2-(but-3-en-2-yloxy)-2,3-dihydro-1H-isoindole-1,3-dione (CAS No: 329698-13-7)

2-(but-3-en-2-yloxy)-2,3-dihydro-1H-isoindole-1,3-dione is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique molecular framework and potential biological activities. This heterocyclic compound features a fused isoindole core with hydroxyl and carbonyl functional groups, making it a promising candidate for further investigation in drug discovery and development. The CAS number 329698-13-7 uniquely identifies this molecule in scientific literature and databases, facilitating precise referencing and research collaboration.

The molecular structure of 2-(but-3-en-2-yloxy)-2,3-dihydro-1H-isoindole-1,3-dione incorporates an alkoxy-substituted butenyl group, which introduces both lipophilic and polar characteristics to the molecule. This balance of properties is often exploited in medicinal chemistry to optimize pharmacokinetic profiles, such as solubility and membrane permeability. The presence of the dihydroisoindole scaffold is particularly noteworthy, as it is a motif found in several bioactive natural products and synthetic drugs. For instance, derivatives of isoindole have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity of 2-(but-3-en-2-yloxy)-2,3-dihydro-1H-isoindole-1,3-dione to various biological targets. Studies suggest that the compound may interact with enzymes and receptors involved in critical cellular pathways. For example, preliminary docking studies have indicated potential interactions with kinases and transcription factors, which are key regulators of cell proliferation and differentiation. These findings align with the growing interest in small-molecule modulators as therapeutic agents.

The synthesis of 2-(but-3-en-2-yloxy)-2,3-dihydro-1H-isoindole-1,3-dione presents both challenges and opportunities for synthetic chemists. The construction of the dihydroisoindole ring system requires careful selection of starting materials and reaction conditions to achieve high yields and purity. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to streamline the process. Additionally, green chemistry principles are being increasingly applied to develop more sustainable synthetic routes, reducing waste and energy consumption.

In the realm of drug discovery, 2-(but-3-en-2-yloxy)-2,3-dihydro-1H-isoindole-1,3-dione has been explored as a lead compound for developing novel therapeutics. Its structural features offer a versatile platform for structural diversification through chemical modifications. Researchers have synthesized analogs by introducing different substituents at strategic positions within the molecule. These modifications aim to enhance biological activity while minimizing side effects. Preclinical studies have begun to evaluate the pharmacological effects of selected derivatives, providing insights into their potential therapeutic applications.

The pharmacokinetic behavior of 2-(but-3-en-2-yloxy)-2,3-dihydro-1H-isoindole-1,3-dione is another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its clinical feasibility. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been utilized to characterize its metabolic pathways. These studies have revealed that the compound undergoes biotransformation via cytochrome P450-mediated oxidation reactions.

The safety profile of 2-(but-3-en-2-yloxy)-2,3-dihydro-1H_isoindole_1_3_dione is also being evaluated through toxicological studies. In vitro assays have been conducted to assess its cytotoxicity towards various cell lines, while animal models are being used to investigate acute and chronic toxicity. These experiments are essential for determining the maximum tolerated dose (MTD) and identifying potential toxic endpoints before moving into human clinical trials.

The role of (CAS No: 329698_13_7) in academic research has been underscored by its inclusion in several publications addressing novel heterocyclic compounds. Researchers from leading institutions have reported on its synthesis methodologies and preliminary biological evaluations. These contributions underscore the importance of this compound as a building block for future drug development efforts.

The future prospects for (CAS No: 329698_13_7) are promising given its unique structural features and potential biological activities. Ongoing research aims to uncover new therapeutic applications by further optimizing its chemical structure through medicinal chemistry interventions. Collaborative efforts between academia and industry are expected to accelerate progress in this area.